Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate

• CAS RN: 18395-45-4
• Molecular Formula: C12H36O7P2Si4
• Molecular Weight: 466.7 g/mol
• IUPAC Name: bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate
• InChI: InChI=1S/C12H36O7P2Si4/c1-22(2,3)16-20(13,17-23(4,5)6)15-21(14,18-24(7,8)9)19-25(10,11)12/h1-12H3
• InChI Key: JDZAIGYGOBAGGF-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)OP(=O)(O[Si](C)(C)C)OP(=O)(O[Si](C)(C)C)O[Si](C)(C)C
• synonyms: Diphosphoric acid tetrakis(trimethylsilyl) ester

Description

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate is a chemical compound that is commonly used in scientific research. It is a versatile reagent that can be used in a variety of applications, such as in the synthesis of organic compounds and in the analysis of biological samples.

Mechanism Of Action

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate acts as a phosphorylating agent, which means that it can transfer a phosphate group to other molecules. This can lead to the formation of new compounds or modifications of existing compounds.

Biochemical And Physiological Effects

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate has been shown to have a variety of biochemical and physiological effects. It can inhibit the activity of certain enzymes, such as alkaline phosphatase and phosphodiesterase. It can also affect the metabolism of nucleosides and nucleotides, which can have implications for DNA and RNA synthesis.

Advantages And Limitations For Lab Experiments

One advantage of bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate is its versatility in a variety of scientific research applications. It is also relatively easy to synthesize. However, one limitation is that it can be toxic and should be handled with care.

Future Directions

There are several future directions for research on bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate. One direction is to explore its potential as a phosphorylating agent in the synthesis of new organic compounds. Another direction is to investigate its effects on nucleoside and nucleotide metabolism in more detail. Additionally, research could be conducted on the potential toxicity of bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate and ways to mitigate this toxicity.

Synthesis Methods

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate can be synthesized through a two-step process. The first step involves the reaction of trimethylsilyl chloride with triethylphosphite to form bis(trimethylsilyloxy)phosphoryl chloride. The second step involves the reaction of bis(trimethylsilyloxy)phosphoryl chloride with trimethylsilyl alcohol to form bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate.

Scientific Research Applications

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate has a wide range of scientific research applications. It can be used in the synthesis of organic compounds, such as phosphonates, phosphates, and nucleoside analogs. It can also be used in the analysis of biological samples, such as in the determination of nucleosides and nucleotides in biological fluids.